Cas no 315707-60-9 (ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate)

• Product Name: ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate
• CAS No: 315707-60-9
• MF: C₂₂H₂₀N₄O₃S
• MW: 420.484203338623
• CID: 6368048
• PubChem ID: 982508
• Update Time: 2025-08-05

ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate
• EU-0043088
• AKOS001052056
• ethyl 4-(2-((5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)thio)acetamido)benzoate
• 315707-60-9
• Oprea1_600837
• AB00685708-01
• SR-01000477349
• ET 4-((((5-METHYL(1,2,4)TRIAZOLO(4,3-A)QUINOLIN-1-YL)THIO)ACETYL)AMINO)BENZOATE
• SR-01000477349-1
• ethyl 4-({[(5-methyl[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl}amino)benzoate
• Z20240831
• F1174-0098
• ethyl 4-[[2-[(5-methyl-[1,2,4]triazolo[4,3-a]quinolin-1-yl)sulfanyl]acetyl]amino]benzoate
• ETHYL 4-[2-({5-METHYL-[1,2,4]TRIAZOLO[4,3-A]QUINOLIN-1-YL}SULFANYL)ACETAMIDO]BENZOATE

• Inchi： 1S/C22H20N4O3S/c1-3-29-21(28)15-8-10-16(11-9-15)23-20(27)13-30-22-25-24-19-12-14(2)17-6-4-5-7-18(17)26(19)22/h4-12H,3,13H2,1-2H3,(H,23,27)
• InChI Key： JJDNWIOKIKHOEX-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(=O)OCC)=CC=1)=O)C1=NN=C2C=C(C)C3C=CC=CC=3N21

Computed Properties

• Exact Mass: 420.12561169g/mol
• Monoisotopic Mass: 420.12561169g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 613
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 111Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate

Introduction to Ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate (CAS No. 315707-60-9)

Ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate, identified by its CAS number 315707-60-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research and development. The structural complexity of this molecule, featuring a benzoate moiety linked to an acetamide group and a triazoloquinoline scaffold, positions it as a potential candidate for further exploration in drug discovery.

The< strong>5-methyl-1,2,4triazolo4,3-aquinolin-1-yl moiety is particularly noteworthy due to its unique electronic and steric properties. This moiety has been extensively studied for its role in modulating various biological pathways. The presence of a sulfanyl group further enhances the molecule's potential bioactivity by introducing polar interactions with biological targets. Such structural features make Ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate a compelling subject for researchers aiming to develop novel therapeutic agents.

In recent years, there has been a surge in interest regarding heterocyclic compounds that incorporate triazoloquinoline cores. These compounds have shown remarkable efficacy in various preclinical studies, particularly in the context of anticancer and anti-inflammatory applications. The< strong>benzoate and< strong>acetamide functional groups in Ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate contribute to its solubility and stability, which are critical factors for pharmaceutical development. These properties ensure that the compound can be effectively formulated into drug products with enhanced bioavailability.

The< strong>CAS number 315707-60-9 provides a unique identifier for this compound, facilitating its recognition and differentiation from other molecules in scientific literature and databases. This standardized nomenclature is essential for ensuring accurate documentation and communication within the scientific community. The CAS registry system is widely used by researchers to access detailed information about chemical substances, including their synthesis methods, physicochemical properties, and biological activities.

One of the most exciting aspects of Ethyl 4-2-({5-methyl-1,2,4triazolo4,3-aquinolin-1-yl}sulfanyl)acetamidobenzoate is its potential application in addressing unmet medical needs. Current research suggests that this compound may exhibit inhibitory effects on key enzymes and receptors involved in disease pathogenesis. For instance, studies have indicated that molecules with similar structures can interfere with the activity of kinases and other signaling proteins that are aberrantly expressed in cancer cells. By targeting these pathways, Ethyl 4-2-(5-methyl)-1-triazolotriazinone derivatives like this one hold promise for developing next-generation therapeutics.

The synthesis of Ethyl 4-(2-{[5-methyl]-1H-[1],[2],[3]triazolo[4',5':c]quinolin]-1-ylsulfanyl}acetamido)benzoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the< strong>triazolotriazinone core necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it feasible to produce larger quantities of the compound for further investigation.

In addition to its pharmacological potential,< strong>Ethyl 4-(2-{[5-methyl]-1H-[1],[2],[3]triazolo[4',5':c]quinolin]-1-ylsulfanyl}acetamido)benzoate may also serve as a valuable tool for mechanistic studies. By employing spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), researchers can gain insights into how the compound interacts with biological targets at the molecular level. These studies are crucial for understanding the mode of action of new drugs and optimizing their efficacy.

The< strong>CAS number 315707609 is not only an identifier but also a gateway to extensive scientific data. Researchers can access patents, journal articles, and regulatory documents that provide detailed information about the compound's properties and applications. This wealth of information is essential for guiding experimental design and ensuring compliance with regulatory standards required for drug development.

The< strong>benzoate,< strong>acetamide, and< strong>sulfanyl functional groups contribute to the compound's overall pharmacophore by enhancing its binding affinity to biological targets. These groups can form hydrogen bonds or participate in hydrophobic interactions with receptor sites on proteins or nucleic acids. Such interactions are critical for modulating biological processes and achieving therapeutic effects.

In conclusion,< strong>Ethyl 4-(2-{[5-methyl]-1H-[1],[2],[3]triazolo[4',5':c]quinolin]-1-ylsulfanyl}acetamido)benzoate (CAS No. 315707609) represents a significant advancement in pharmaceutical chemistry with substantial potential for therapeutic applications. Its unique structural features make it an attractive candidate for further research aimed at developing novel drugs that address critical medical challenges. As scientific understanding continues to evolve,< strong>Ethyl 4-(2-{[5-methyl]-1H-[1],[2],[3]triazolo[4',5':c]quinolin]-1-ylsulfanyl}acetamido)benzoate is poised to play a pivotal role in shaping the future of medicine.